4-Morpholinoaniline
Overview
Description
4-Morpholinoaniline is a morpholine derivative used in the preparation of central nervous system (CNS) active agents . It is also one of the primary aromatic amines used in the color developing process in photographs .
Synthesis Analysis
The synthesis of this compound involves the use of palladium 10% on activated carbon and hydrogen in ethanol at 20°C for 3 hours . The reaction conditions and steps are detailed in various synthesis methods .Molecular Structure Analysis
This compound has a molecular formula of C10H14N2O, an average mass of 178.231 Da, and a monoisotopic mass of 178.110611 Da . It has 3 hydrogen bond acceptors, 2 hydrogen bond donors, and 1 freely rotating bond .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and can vary depending on the conditions. For example, the electrochemical oxidation of this compound in the presence of different nucleophiles can have different mechanisms .Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3, a boiling point of 368.0±37.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C . It also has a molar refractivity of 52.3±0.3 cm3, a polar surface area of 38 Å2, and a molar volume of 155.0±3.0 cm3 .Scientific Research Applications
Electrochemical Synthesis and Oxidation
- Electrochemical oxidation of 4-morpholinoaniline in aqueous solutions has been utilized for synthesizing new trimers, providing a green and environmentally friendly procedure (Esmaili & Nematollahi, 2011).
- Another research highlights the electrochemical synthesis of 4-morpholino-2-(arylsulfonyl)benzenamines by oxidizing this compound, suggesting its potential biological significance (Nematollahi & Esmaili, 2010).
Antimicrobial Properties and Synthesis of Derivatives
- 3-Fluoro-4-morpholinoaniline, an intermediate of the antibiotic drug linezolid, has been synthesized and transformed into sulfonamides and carbamates, exhibiting significant antimicrobial activity (Janakiramudu et al., 2017).
- Additionally, the study of electrochemical oxidation of 2,5-diethoxy-4-morpholinoaniline in various pHs demonstrates its involvement in various reactions like hydrolysis, hydroxylation, and trimerization (Beiginejad & Nematollahi, 2015).
Cancer Research and Drug Development
- Tosylated this compound units in peripheral phthalocyanines have been studied for their DNA interaction and anticancer properties, indicating their potential in oncology and molecular biology (Yalazan et al., 2020).
- The compound 4-(Phenylsulfonyl) morpholine, part of the sulfonamide class, shows antimicrobial and modulating activity against multidrug-resistant strains, highlighting its importance in addressing antibiotic resistance (Oliveira et al., 2015).
Chemical Properties and Applications
- A study emphasizes the use of morpholine, including this compound, in medicinal chemistry, due to its physicochemical properties and therapeutic significance (Rupak et al., 2016).
- Research on a non-nitrogen containing morpholine isostere in the PI3K-AKT-mTOR pathway suggests its utility in developing selective inhibitors for therapeutic applications (Hobbs et al., 2019).
Morpholine Derivatives in Drug Research
- The medicinal chemistry and pharmacological activity of morpholine derivatives, including this compound, have been extensively reviewed, highlighting its importance in drug design (Kourounakis et al., 2020).
- A study on 4-morpholinoscriptaid shows its potential for intracellular studies, demonstrating rapid cellular uptake in the cytoplasm (Fleming et al., 2015).
Safety and Hazards
4-Morpholinoaniline is harmful if inhaled, swallowed, or in contact with skin . It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this chemical . In case of skin contact, wash with plenty of soap and water . If swallowed or inhaled, seek medical attention .
Mechanism of Action
Target of Action
4-Morpholinoaniline is a biochemical reagent that can be used as a biological material or organic compound for life science related research . .
Mode of Action
For instance, it has been used in the synthesis of new sulfonamides and carbamates, which have shown good to potent antimicrobial activity .
Pharmacokinetics
A study on the degradation of this compound in aqueous solution suggests that it undergoes hydrolytic degradation reactions .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, its degradation in aqueous solution suggests that the compound’s action, efficacy, and stability may be affected by factors such as pH and temperature .
Biochemical Analysis
Biochemical Properties
4-Morpholinoaniline participates in various biochemical reactions. It is known to undergo oxidation to its corresponding p-quinonediimine, which then reacts with nucleophiles
Cellular Effects
It is known that the compound can be used in life science research, suggesting that it may have some influence on cell function .
Molecular Mechanism
The molecular mechanism of this compound involves its oxidation to p-quinonediimine, which then reacts with nucleophiles . This process involves changes at the molecular level, including binding interactions with biomolecules and potential changes in gene expression.
Metabolic Pathways
Its oxidation to p-quinonediimine suggests that it may be involved in redox reactions .
properties
IUPAC Name |
4-morpholin-4-ylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c11-9-1-3-10(4-2-9)12-5-7-13-8-6-12/h1-4H,5-8,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHNDZBFLOPIMSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8062490 | |
Record name | 4-(4-Morpholino)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8062490 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2524-67-6 | |
Record name | 4-Morpholinoaniline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2524-67-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenamine, 4-(4-morpholinyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002524676 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Morpholinoaniline | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=26334 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzenamine, 4-(4-morpholinyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4-(4-Morpholino)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8062490 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-morpholinoaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.964 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-(4-Morpholinyl)aniline | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6DRK9JS9QD | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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